Cas no 2138026-38-5 (5-(2-chloro-6-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride)

• Product Name: 5-(2-chloro-6-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• CAS No: 2138026-38-5
• MF: C₁₀H₆Cl₂FNO₃S
• MW: 310.128942966461
• CID: 6313337
• PubChem ID: 165870845
• Update Time: 2025-05-20

5-(2-chloro-6-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloro-6-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• 2138026-38-5
• [5-(2-chloro-6-fluorophenyl)-1,2-oxazol-3-yl]methanesulfonyl chloride
• EN300-1117372

• Inchi： 1S/C10H6Cl2FNO3S/c11-7-2-1-3-8(13)10(7)9-4-6(14-17-9)5-18(12,15)16/h1-4H,5H2
• InChI Key： ODPXKWZZGTVHOZ-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C2C(=CC=CC=2Cl)F)ON=1)(=O)=O

Computed Properties

• Exact Mass: 308.9429478g/mol
• Monoisotopic Mass: 308.9429478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6Ų

Additional information on 5-(2-chloro-6-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride

Introduction to 5-(2-Chloro-6-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2138026-38-5)

5-(2-Chloro-6-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride, identified by the CAS number 2138026-38-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted and fluoro-substituted phenyl group, an oxazolyl moiety, and a sulfonyl chloride functional group. These structural elements contribute to its potential utility in various chemical and biological applications.

The synthesis of 5-(2-chloro-6-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride typically involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have focused on optimizing these conditions to enhance the efficiency and scalability of the synthesis. For instance, the use of transition metal catalysts and green chemistry principles has been explored to reduce environmental impact and improve the overall sustainability of the process.

In terms of its chemical properties, 5-(2-chloro-6-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride exhibits notable reactivity due to the presence of the sulfonyl chloride group. This functional group is highly electrophilic and readily undergoes nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. The chloro and fluoro substituents on the phenyl ring also contribute to the compound's stability and solubility characteristics, which are crucial for its application in various chemical reactions.

The biological activity of 5-(2-chloro-6-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride has been a subject of extensive research. Studies have shown that this compound possesses potent inhibitory activity against specific enzymes and receptors, making it a promising candidate for drug development. For example, it has been evaluated for its potential as an inhibitor of protein kinases, which are key targets in cancer therapy. The oxazolyl moiety is known to play a crucial role in mediating these interactions, while the sulfonyl chloride group can be further modified to enhance selectivity and potency.

Clinical trials involving derivatives of 5-(2-chloro-6-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride have demonstrated promising results in preclinical models of various diseases. These derivatives have shown improved pharmacokinetic properties and reduced toxicity compared to their parent compounds. The ability to fine-tune the structure through chemical modifications allows researchers to optimize the therapeutic index and develop more effective treatments.

Beyond its direct applications in drug development, 5-(2-chloro-6-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride serves as a versatile building block in combinatorial chemistry and high-throughput screening (HTS) platforms. Its reactivity and structural diversity make it an ideal candidate for generating large libraries of compounds for drug discovery programs. These libraries can be screened against a wide range of biological targets to identify lead compounds with potential therapeutic value.

The environmental impact of chemicals used in pharmaceutical research is an important consideration. Recent studies have focused on developing more sustainable synthetic routes for compounds like 5-(2-chloro-6-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride. Techniques such as flow chemistry and biocatalysis have been explored to minimize waste generation and reduce energy consumption during synthesis. These approaches not only align with green chemistry principles but also contribute to the overall cost-effectiveness of the manufacturing process.

In conclusion, 5-(2-chloro-6-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2138026-38-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, reactivity profile, and biological activity make it a valuable tool for developing new therapeutic agents. Ongoing research continues to explore its applications in various fields, driven by advancements in synthetic methodologies and a growing understanding of its biological mechanisms.